Cas no 110522-47-9 (3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine)

• Product Name: 3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine
• CAS No: 110522-47-9
• MF: C₁₃H₁₅FN₂O₇
• MW: 330.265807390213
• CID: 139052
• PubChem ID: 12790164
• Update Time: 2025-04-19

3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3,5-di-O-acetyl-2-deoxy-a-D-erythro-pentofuranosyl)-5-fluoro-
• [(2R,3S,5R)-3-acetyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• 3',5'-DI-O-ACETYL-2'-DEOXY-5-FLUOROURIDINE
• 3',5'-DI-O-ACETYL-5-FLUORO-2'-DEOXYURIDINE
• 2'-deoxy-3',5'-di-O-acetyl-5-fluorouridine
• 3',5'-di-O-acetyl-5-fluorouridine
• 3',5'-di-O-acetyl-FUdR
• 3',5'-O-diacetyl-floxuridine
• 3',5'-Di-O-acetyl-2'-deoxy-5-fluoro-D-uridine
• 3',5'-DI-O-ACETYL-5-FLUORO-2'-DEOXY-D-URIDINE
• IMWAONMKDTZRAJ-HBNTYKKESA-N
• SCHEMBL8329362
• 110522-47-9
• ((2R,3S,5R)-3-acetoxy-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl acetate
• DTXSID50509937
• 3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine

• Inchi： 1S/C13H15FN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1
• InChI Key： IMWAONMKDTZRAJ-HBNTYKKESA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 330.08600
• Monoisotopic Mass: 330.08632898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 116.69000
• LogP: -0.54200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides